![molecular formula C30H22O12 B1231409 8,10,14,23,25,28-Hexahydroxy-6,21-dimethoxyoctacyclo[14.11.1.02,11.02,15.04,9.013,17.017,26.019,24]octacosa-4(9),5,7,10,19(24),20,22,25-octaene-3,12,18,27-tetrone](/img/structure/B1231409.png)
8,10,14,23,25,28-Hexahydroxy-6,21-dimethoxyoctacyclo[14.11.1.02,11.02,15.04,9.013,17.017,26.019,24]octacosa-4(9),5,7,10,19(24),20,22,25-octaene-3,12,18,27-tetrone
Overview
Description
8,10,14,23,25,28-Hexahydroxy-6,21-dimethoxyoctacyclo[14.11.1.02,11.02,15.04,9.013,17.017,26.019,24]octacosa-4(9),5,7,10,19(24),20,22,25-octaene-3,12,18,27-tetrone is a natural product found in Cytospora and Diaporthe with data available.
Scientific Research Applications
Fluorescent Macrocyclic Chemosensor
- The study by Ambrosi et al. (2020) discusses a macrocyclic ligand that acts as a fluorescent chemosensor, particularly for Zn(II) ion detection at alkaline pH values. This research highlights the potential application of such compounds in sensing and detection technologies (Ambrosi et al., 2020).
Macrocyclic Metal Sulfate Extractants
- Plieger et al. (2004) investigated macrocyclic compounds that form complexes with metal ions such as Ni(II) and Cu(II). These compounds show potential in applications like metal ion extraction and purification (Plieger et al., 2004).
Novel Multidentate Compounds Synthesis
- Asay et al. (1977) described the synthesis of novel macrocyclic multidentate crown compounds from dioxodioic acids. These compounds could be valuable in creating complex molecular structures for various chemical applications (Asay et al., 1977).
Macrocyclic Complexes in Oxidation Reactions
- Research by Rockcliffe and Martell (1993) explores the use of a dinuclear copper(I) complex of a macrocyclic ligand in oxidation reactions. This study opens up possibilities for utilizing such compounds in catalytic processes (Rockcliffe & Martell, 1993).
Structural Analysis of Macrocyclic Compounds
- Structural analyses by researchers like Guelzim et al. (1993) and Böhmer et al. (1996) provide insights into the conformation and molecular arrangements of similar macrocyclic compounds, which is crucial for understanding their chemical behavior and potential applications (Guelzim et al., 1993); (Böhmer et al., 1996).
properties
Product Name |
8,10,14,23,25,28-Hexahydroxy-6,21-dimethoxyoctacyclo[14.11.1.02,11.02,15.04,9.013,17.017,26.019,24]octacosa-4(9),5,7,10,19(24),20,22,25-octaene-3,12,18,27-tetrone |
|---|---|
Molecular Formula |
C30H22O12 |
Molecular Weight |
574.5 g/mol |
IUPAC Name |
8,10,14,23,25,28-hexahydroxy-6,21-dimethoxyoctacyclo[14.11.1.02,11.02,15.04,9.013,17.017,26.019,24]octacosa-4(9),5,7,10,19(24),20,22,25-octaene-3,12,18,27-tetrone |
InChI |
InChI=1S/C30H22O12/c1-41-7-3-9-13(11(31)5-7)21(33)17-25(37)20-23(35)15-16-24(36)19(29(15,17)27(9)39)26(38)18-22(34)14-10(28(40)30(16,18)20)4-8(42-2)6-12(14)32/h3-6,15-16,19-20,23-24,31-36H,1-2H3 |
InChI Key |
XCVVPOULTLHKLV-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC2=C(C(=C1)O)C(=C3C(=O)C4C(C5C3(C2=O)C6C(C5C47C(=C(C8=C(C7=O)C=C(C=C8O)OC)O)C6=O)O)O)O |
synonyms |
2,2'-epi-cytoskyrin A cytoskyrin A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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